5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine

• IUPAC Name: 5-(3-fluorophenyl)-3-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]-1,2,4-triazine
• InChI: InChI=1S/C20H20FN5O/c21-16-6-3-5-15(11-16)19-12-23-25-20(24-19)26-10-4-8-18(13-26)27-14-17-7-1-2-9-22-17/h1-3,5-7,9,11-12,18H,4,8,10,13-14H2
• InChI Key: UNPSAZJJFIZJFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC(=CN=N2)C3=CC(=CC=C3)F)OCC4=CC=CC=N4
• Molecular Formula: C20H20FN5O
• Molecular Weight: 365.4 g/mol

Description

5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazine derivatives and has been studied for its various pharmacological properties.

Mechanism of Action

The mechanism of action of 5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine involves the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce the formation of new blood vessels that are necessary for tumor growth. Additionally, this compound has been shown to improve cognitive function and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine in lab experiments is its high potency and specificity for certain enzymes and signaling pathways. This makes it a valuable tool for studying the molecular mechanisms of cancer and neurological disorders. However, one of the limitations of this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine. One area of research is the development of more potent and selective derivatives of this compound that can be used in the treatment of cancer and neurological disorders. Additionally, further research is needed to understand the long-term effects and potential toxicity of this compound. Finally, this compound may have potential applications in other areas of research, such as infectious diseases and inflammation.

Synthesis Methods

The synthesis of 5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine involves the reaction of 3-(2-pyridinylmethoxy)-1-piperidine with 3-fluorobenzonitrile in the presence of a base and a metal catalyst. This reaction leads to the formation of the desired triazine compound.

Scientific Research Applications

5-(3-fluorophenyl)-3-[3-(2-pyridinylmethoxy)-1-piperidinyl]-1,2,4-triazine has been extensively studied for its potential therapeutic applications. It has been shown to have significant activity against various types of cancer, including breast cancer, lung cancer, and prostate cancer. Additionally, this compound has been studied for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.